Cas no 2227741-33-3 ((1R)-2-amino-1-{3-(dimethylamino)methyl-4-methoxyphenyl}ethan-1-ol)

• Product Name: (1R)-2-amino-1-{3-(dimethylamino)methyl-4-methoxyphenyl}ethan-1-ol
• CAS No: 2227741-33-3
• MF: C₁₂H₂₀N₂O₂
• MW: 224.299403190613
• CID: 6141564
• PubChem ID: 96797903
• Update Time: 2025-07-22

(1R)-2-amino-1-{3-(dimethylamino)methyl-4-methoxyphenyl}ethan-1-ol Chemical and Physical Properties

Names and Identifiers

• (1R)-2-amino-1-{3-(dimethylamino)methyl-4-methoxyphenyl}ethan-1-ol
• EN300-1752515
• 2227741-33-3
• (1R)-2-amino-1-{3-[(dimethylamino)methyl]-4-methoxyphenyl}ethan-1-ol

• Inchi： 1S/C12H20N2O2/c1-14(2)8-10-6-9(11(15)7-13)4-5-12(10)16-3/h4-6,11,15H,7-8,13H2,1-3H3/t11-/m0/s1
• InChI Key： JMSIDVMAGXOLHK-NSHDSACASA-N
• SMILES： O[C@@H](CN)C1=CC=C(C(=C1)CN(C)C)OC

Computed Properties

• Exact Mass: 224.152477885g/mol
• Monoisotopic Mass: 224.152477885g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 5
• Complexity: 200
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.1
• Topological Polar Surface Area: 58.7Ų

Additional information on (1R)-2-amino-1-{3-(dimethylamino)methyl-4-methoxyphenyl}ethan-1-ol

Comprehensive Overview of (1R)-2-amino-1-{3-(dimethylamino)methyl-4-methoxyphenyl}ethan-1-ol (CAS No. 2227741-33-3)

The compound (1R)-2-amino-1-{3-(dimethylamino)methyl-4-methoxyphenyl}ethan-1-ol, identified by its CAS No. 2227741-33-3, is a chiral amino alcohol derivative with significant potential in pharmaceutical and biochemical research. Its unique structural features, including the dimethylamino and methoxy functional groups, make it a valuable intermediate in the synthesis of bioactive molecules. Researchers are increasingly interested in this compound due to its potential applications in drug discovery, particularly in targeting neurological and metabolic disorders.

In recent years, the demand for chiral building blocks like (1R)-2-amino-1-{3-(dimethylamino)methyl-4-methoxyphenyl}ethan-1-ol has surged, driven by advancements in asymmetric synthesis and enantioselective catalysis. This compound’s CAS No. 2227741-33-3 is frequently searched in academic and industrial databases, reflecting its growing relevance. Its amino alcohol moiety is particularly noteworthy, as it mimics natural substrates, enabling the development of novel enzyme inhibitors and receptor modulators.

The pharmacological properties of (1R)-2-amino-1-{3-(dimethylamino)methyl-4-methoxyphenyl}ethan-1-ol are under active investigation. Preliminary studies suggest its potential in modulating neurotransmitter systems, making it a candidate for treating conditions like depression and anxiety. The dimethylamino group enhances its bioavailability, while the methoxy substituent contributes to its metabolic stability. These attributes align with current trends in personalized medicine, where tailored molecular designs are prioritized.

From a synthetic chemistry perspective, CAS No. 2227741-33-3 represents a versatile scaffold. Its chiral center allows for the creation of stereospecific derivatives, which are crucial for optimizing drug efficacy and reducing side effects. The compound’s amino and hydroxyl functionalities also facilitate further derivatization, enabling the exploration of structure-activity relationships (SAR) in medicinal chemistry projects.

Environmental and sustainability considerations are increasingly shaping chemical research, and (1R)-2-amino-1-{3-(dimethylamino)methyl-4-methoxyphenyl}ethan-1-ol is no exception. Green chemistry approaches, such as catalytic hydrogenation and solvent-free reactions, are being explored for its synthesis. These methods not only improve yield but also reduce waste, addressing the global push for eco-friendly manufacturing processes.

In conclusion, (1R)-2-amino-1-{3-(dimethylamino)methyl-4-methoxyphenyl}ethan-1-ol (CAS No. 2227741-33-3) is a promising compound with multifaceted applications. Its structural complexity and functional diversity make it a focal point in modern drug development and biochemical research. As scientific inquiries into its properties expand, this compound is poised to play a pivotal role in addressing unmet medical needs and advancing synthetic methodologies.